Cas no 1311964-20-1 (N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide)

• Product Name: N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide
• CAS No: 1311964-20-1
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 6039560
• PubChem ID: 53579913
• Update Time: 2025-06-11

N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide
• EN300-26688614
• Z1128833461
• 1311964-20-1

• Inchi： 1S/C19H19N3O2/c20-10-18(13-7-8-24-11-13)22-19(23)15-9-17(12-5-6-12)21-16-4-2-1-3-14(15)16/h1-4,9,12-13,18H,5-8,11H2,(H,22,23)
• InChI Key： QIZPGIQNSSKKEO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C#N)NC(C1C2C=CC=CC=2N=C(C=1)C1CC1)=O

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75Ų

Additional information on N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide

Introduction to N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide (CAS No. 1311964-20-1)

N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide, a compound with the CAS number 1311964-20-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly its incorporation of a cyano group and an oxolan-3-yl moiety, make it a promising candidate for further exploration in the development of novel therapeutic agents.

TheN-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide structure is characterized by its quinoline core, which is a well-known scaffold in medicinal chemistry. Quinoline derivatives have been extensively studied for their biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of the cyano group in this compound introduces a polar and electron-withdrawing nature, which can influence its interactions with biological targets. Additionally, the oxolan-3-yl substituent adds a cyclic ether functionality, which can contribute to the molecule's solubility and bioavailability.

Recent research has highlighted the importance of quinoline derivatives in the development of new drugs. For instance, studies have shown that modifications to the quinoline core can significantly alter its pharmacological properties. TheN-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide compound exemplifies this trend by incorporating both a cyano group and an oxolan-3-yl moiety. These structural features are expected to enhance its binding affinity to biological targets and improve its overall pharmacokinetic profile.

In vitro studies have begun to explore the potential of this compound as a lead molecule for drug development. Initial assays have shown promising results in terms of cytotoxicity against various cancer cell lines. The cyano group is believed to play a crucial role in these interactions by forming hydrogen bonds or participating in electrostatic interactions with key residues on the target proteins. Furthermore, the oxolan-3-yl substituent may contribute to the molecule's ability to cross cell membranes, thereby improving its bioavailability.

The2-cyclopropylgroup in the molecule is another important structural feature that deserves attention. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in many drug candidates. By incorporating this moiety into the quinoline core, researchers aim to improve the compound's pharmacokinetic properties while maintaining its biological activity. This approach aligns with current trends in drug design, where structural optimization is crucial for achieving desired therapeutic effects.

Advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have been used to predict howN-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide interacts with potential biological targets. These simulations have provided valuable insights into the compound's binding mode and have helped guide further modifications. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis ofN-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide presents unique challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis and catalytic processes have been employed to streamline the production process. These innovations are essential for ensuring that sufficient quantities of the compound are available for further research and development.

Ongoing clinical trials are exploring the potential therapeutic applications of quinoline derivatives likeN-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide. While these trials are still in early stages, preliminary results are encouraging and suggest that this compound may have applications in treating various diseases. The combination of structural optimization and computational modeling has paved the way for more targeted and effective drug development strategies.

In conclusion,N-[cyano(oxolan-3-yl)methyl]-2-cyclopropylquinoline-4-carboxamide(CAS No. 1311964-20-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration. As research continues, it is expected that this compound will play a vital role in the development of new therapeutic agents that address unmet medical needs.